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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic and physical

properties of N42 grade neodymium magnets. Designed for a scientific audience, this

document details the core characteristics of these powerful rare-earth magnets, outlines the

standardized experimental protocols for their evaluation, and explores their application in

advanced research fields such as magnetogenetics.

Core Properties of N42 Grade Neodymium Magnets
N42 grade neodymium magnets are a specific type of sintered Neodymium-Iron-Boron

(NdFeB) magnet, renowned for their high magnetic strength and favorable cost-performance

balance.[1][2] The "N42" designation corresponds to a maximum energy product ((BH)max) of

approximately 42 MGOe (Mega-Gauss-Oersteds), a key indicator of a magnet's strength.[1][2]

[3] These magnets are crucial components in a wide array of scientific and industrial

applications, including sensors, motors, and medical devices.[1][4]

Magnetic Properties
The performance of an N42 magnet is defined by several key magnetic parameters. These

properties are intrinsic to the material and are determined through standardized testing. The

following table summarizes the typical magnetic characteristics of N42 grade neodymium

magnets.
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Property Symbol
Typical Value
Range

Units (SI) Units (CGS)

Residual

Induction
Br 1.29 - 1.32 Tesla (T) 12.9 - 13.2

Coercive Force HcB ≥ 836 kA/m ≥ 10.8

Intrinsic Coercive

Force
HcJ ≥ 955 kA/m ≥ 12

Maximum

Energy Product
(BH)max 318 - 342 kJ/m³ 40 - 43

Data compiled from multiple sources.[1][5][6][7][8][9][10]

Physical and Thermal Properties
In addition to their magnetic strength, the physical and thermal characteristics of N42 magnets

are critical for their application in various environments. Neodymium magnets are known to be

brittle and susceptible to corrosion, often requiring a protective coating.[5] Their magnetic

properties are also temperature-dependent.
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Property Symbol Typical Value Units

Density ρ ~7.5 - 7.8 g/cm³

Curie Temperature Tc 310 - 320 °C

Maximum Operating

Temp.
Tmax 80 °C

Electrical Resistivity ρ ~150 µΩ·cm

Reversible Temp.

Coefficient of Br
α(Br) -0.12 %/°C

Reversible Temp.

Coefficient of HcJ
β(HcJ) -0.62 %/°C

Coefficient of Thermal

Expansion (// to

magnetization)

α// 6.5 10-6/K

Coefficient of Thermal

Expansion (⊥ to

magnetization)

α⊥ -1.5 10-6/K

Data compiled from multiple sources.[6][7][9][11]

It is important to note that exceeding the maximum operating temperature can lead to

irreversible loss of magnetism.[5] For applications requiring higher temperature tolerance,

variants such as N42SH or N42UH are available, which can operate at temperatures up to

150°C and 180°C, respectively.[2][3][12]

Experimental Protocols for Property Determination
The accurate characterization of N42 magnet properties relies on standardized experimental

procedures. The primary standard for testing high-coercivity permanent magnet materials like

NdFeB is ASTM A977/A977M.[3][6][9][12][13]

Measurement of Magnetic Properties (B-H Curve)
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The fundamental magnetic properties are derived from the magnet's demagnetization curve,

also known as the B-H or hysteresis curve.[2][14] This curve plots the magnetic flux density (B)

against the applied magnetic field strength (H).

Methodology:

Sample Preparation: A sample of the N42 magnet material, typically a cube or cylinder of

specific dimensions (e.g., minimum volume of 1 cm³ with the smallest dimension being at

least 5mm), is prepared.[15]

Instrumentation: A hysteresigraph or a vibrating sample magnetometer (VSM) is used.[8][14]

The sample is placed within a closed magnetic circuit, typically between the poles of an

electromagnet.[8][15]

Saturation: A strong external magnetic field is applied to fully magnetize the sample to

saturation.

Demagnetization: The applied magnetic field is then reversed and swept, while the magnetic

flux density (B) within the sample is measured using sensing coils and a fluxmeter.[8] The

corresponding magnetic field strength (H) is measured using Hall probes or other

magnetometers.

Data Acquisition: A continuous plot of B versus H is recorded, forming the hysteresis loop.

The second quadrant of this loop represents the demagnetization curve, from which Br, HcB,

and (BH)max are determined.[16]
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Experimental Setup

Measurement Procedure
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B-H Curve Measurement Workflow

Determination of Curie Temperature (Tc)
The Curie temperature is the point at which a material loses its permanent magnetic properties

and becomes paramagnetic.[17][18][19]

Methodology:

Sample and Setup: A sample of the N42 magnet is placed in a temperature-controlled

environment, such as an oven or a Peltier stage.[20]

Magnetic Field Measurement: A magnetometer (e.g., a Hall probe or a smartphone

magnetometer) is positioned at a fixed distance from the magnet to measure its external

magnetic field.[20][21]
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Heating and Data Logging: The sample is slowly heated, and its temperature and

corresponding magnetic field strength are continuously recorded.[21]

Analysis: The magnetic field strength will decrease as the temperature rises.[20] The Curie

temperature is identified as the temperature at which the magnetic field drops to a negligible

value, indicating the transition from a ferromagnetic to a paramagnetic state.[17][21]

Application in Cellular Signaling: Magnetogenetics
While N42 magnets themselves do not directly participate in biological signaling, their strong,

static magnetic fields are instrumental in the emerging field of magnetogenetics.[2][22][23] This

technique uses magnetic nanoparticles (MNPs) to remotely control cellular processes.[1][5][22]

In a typical magnetogenetics experiment, MNPs are coated with ligands that bind to specific

cell surface receptors, such as mechanosensitive ion channels.[1][5] When a strong external

magnetic field, often generated by neodymium magnets, is applied, it exerts a mechanical force

(pulling or torque) on the MNPs.[2][24] This force is transmitted to the targeted receptor,

causing it to activate and trigger a downstream intracellular signaling cascade.[1][5]

This method allows for the non-invasive, spatiotemporal control of signaling pathways involved

in processes like cell differentiation, neuronal activation, and immune responses.[1][23]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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